Cas no 95209-84-0 (2-(6-oxo-1,6-dihydropyridazin-1-yl)acetic acid)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)acetic acid
• CAS No: 95209-84-0
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD03990569
• CID: 853382
• PubChem ID: 1415536
• Update Time: 2025-06-20

2-(6-oxo-1,6-dihydropyridazin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazineacetic acid, 6-oxo-
• (6-Oxopyridazin-1(6{H})-yl)acetic acid
• 2-(6-oxopyridazin-1(6H)-yl)acetic acid
• 2-(6-oxo-1,6-dihydropyridazin-1-yl)acetic acid
• (6-oxopyridazin-1(6h)-yl)acetic acid
• SCHEMBL1155525
• LS-11581
• 95209-84-0
• (6-Oxopyridazin-1(6(h))-yl)acetic acid
• F1967-0119
• 2-(6-oxopyridazin-1(6H)-yl)aceticacid
• AKOS002685309
• FT-0765394
• EN300-237561
• [6-Oxopyridazin-1(6H)-yl]acetic acid
• FGYLAVOPHWUTBM-UHFFFAOYSA-N
• MFCD03990569
• DTXSID10362843
• 2-(6-oxopyridazin-1-yl)acetic acid
• ALBB-031792
• 1(6H)-Pyridazineaceticacid,6-oxo-(6CI,9CI)
• (6-oxopyridazin-1-yl)acetic acid
• G54172
• DB-027276
• 2-[6-Oxo-1(6H)-pyridazinyl]acetic acid

• MDL： MFCD03990569
• Inchi： 1S/C6H6N2O3/c9-5-2-1-3-7-8(5)4-6(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： FGYLAVOPHWUTBM-UHFFFAOYSA-N
• SMILES： O=C1C=CC=NN1CC(=O)O

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70Ų